5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde

• IUPAC Name: 5-chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde
• InChI: InChI=1S/C11H7ClN2OS/c12-9-1-2-10(8(5-9)6-15)16-11-3-4-13-7-14-11/h1-7H
• InChI Key: IZZAZIFMZHSWSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C=O)SC2=NC=NC=C2
• Molecular Formula: C11H7ClN2OS
• Molecular Weight: 250.70 g/mol

Description

5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde and its derivatives is not fully understood. However, it has been reported that these compounds act by inhibiting specific enzymes or proteins that are essential for the survival of cancer cells, bacteria, or viruses. For example, some 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde derivatives have been shown to inhibit the activity of tyrosine kinase enzymes, which are overexpressed in various types of cancers.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde in vitro and in vivo. It has been reported that this compound and its derivatives exhibit low toxicity and high selectivity towards cancer cells, bacteria, or viruses. Furthermore, some studies have shown that 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde derivatives can induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for anticancer drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde in laboratory experiments include its high purity, stability, and ease of synthesis. Furthermore, this compound and its derivatives exhibit potent biological activities, making them ideal candidates for drug discovery and development. However, the limitations of using 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde in laboratory experiments include its low solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

The future directions for research on 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde are vast. Some of the potential areas of research include the synthesis of new derivatives with improved biological activities and pharmacokinetic properties, the investigation of the mechanism of action of these compounds, and the development of novel drug delivery systems for improved efficacy and safety. Furthermore, the potential applications of 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde in other fields such as agrochemicals and materials science are also worth exploring.

Synthesis Methods

Several methods have been reported for the synthesis of 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde. One of the most common methods involves the reaction of 5-chloro-2-pyrimidinethiol with benzaldehyde in the presence of a catalyst such as sodium hydroxide. The reaction proceeds through a nucleophilic addition-elimination mechanism, resulting in the formation of 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde.

Scientific Research Applications

The potential applications of 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde in scientific research are vast. One of the most significant applications is in the field of medicinal chemistry, where this compound is used as a starting material for the synthesis of various biologically active compounds. It has been reported that 5-Chloro-2-pyrimidin-4-ylsulfanylbenzaldehyde derivatives exhibit potent anticancer, antimicrobial, and antiviral activities.